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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
N-Ethylammelide, a derivative of the s-triazine heterocyclic system, represents a class of

molecules with significant potential in medicinal chemistry and materials science. The s-triazine

scaffold is a privileged structure, known to impart a wide range of biological activities, including

anticancer, antiviral, and antimicrobial properties.[1][2][3][4] This guide provides a

comprehensive overview of the chemical properties and structure of N-Ethylammelide,

offering a foundational resource for researchers engaged in the exploration of novel

therapeutics and functional materials.

Introduction to N-Ethylammelide
N-Ethylammelide, systematically named 6-(ethylamino)-1,3,5-triazine-2,4(1H,3H)-dione, is a

mono-substituted derivative of ammelide.[5] It belongs to the family of 1,3,5-triazines,

characterized by a six-membered ring composed of alternating carbon and nitrogen atoms.[6]
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The presence of an ethylamino group and two hydroxyl groups (in its tautomeric form) on the

triazine ring suggests a molecule with the potential for diverse intermolecular interactions, a key

feature for biological activity and material properties.

Physicochemical Properties
While extensive experimental data for N-Ethylammelide is not widely published, its

fundamental properties can be summarized based on available database information and

theoretical calculations.

Property Value Source

IUPAC Name
6-(ethylamino)-1,3,5-triazine-

2,4(1H,3H)-dione
PubChem[5]

Molecular Formula C₅H₈N₄O₂ PubChem[5]

Molecular Weight 156.14 g/mol PubChem[5]

CAS Number 2630-10-6 PubChem[5]

Appearance
Expected to be a white

crystalline solid

General knowledge of related

triazines[7]

Melting Point Data not available

Solubility

Expected to have limited

solubility in water and some

organic solvents. Ammelide

itself is sparingly soluble in

water.[7][8] The ethyl group

may slightly increase its

lipophilicity.

Inferred from related

compounds[7][8]

XLogP3 -0.7 PubChem (Computed)[5]

Molecular Structure and Isomerism
The structure of N-Ethylammelide is centered around the s-triazine core. The molecule

exhibits tautomerism, existing in equilibrium between the dione and diol forms. This property is
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crucial as it influences the molecule's hydrogen bonding capabilities and its potential

interactions with biological targets.

graph N_Ethylammelide_Structure {

  layout=neato;

  node [shape=plaintext];

// Define nodes for the triazine ring

N1 [label="N"];

C2 [label="C"];

N3 [label="N"];

C4 [label="C"];

N5 [label="N"];

C6 [label="C"];

// Define substituent nodes

O_C2 [label="O"];

H_N3 [label="H"];

O_C4 [label="O"];

H_N5 [label="H"];

N_C6 [label="N"];

H_N_C6 [label="H"];

CH2 [label="CH₂"];

CH3 [label="CH₃"];

// Position nodes

N1 [pos="0,1!"];

C2 [pos="0.87,0.5!"];

N3 [pos="0.87,-0.5!"];

C4 [pos="0,-1!"];
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N5 [pos="-0.87,-0.5!"];

C6 [pos="-0.87,0.5!"];

O_C2 [pos="1.74,0.8!"];

H_N3 [pos="1.74,-0.8!"];

O_C4 [pos="0,-1.8!"];

H_N5 [pos="-1.74,-0.8!"];

N_C6 [pos="-1.74,0.8!"];

H_N_C6 [pos="-1.74,1.4!"];

CH2 [pos="-2.61,0.5!"];

CH3 [pos="-3.48,0.8!"];

// Draw edges

N1 -- C2 [label=""];

C2 -- N3 [label=""];

N3 -- C4 [label=""];

C4 -- N5 [label=""];

N5 -- C6 [label=""];

C6 -- N1 [label=""];

C2 -- O_C2 [style=double];

N3 -- H_N3;

C4 -- O_C4 [style=double];

N5 -- H_N5;

C6 -- N_C6;

N_C6 -- H_N_C6;

N_C6 -- CH2;

CH2 -- CH3;
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// Add labels for tautomeric form

label = "Dione Tautomer of N-Ethylammelide";

fontcolor="#202124";

}

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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